Cas no 36759-82-7 (3-Piperidinethiol,1-(1-methylethyl)-)

• Product Name: 3-Piperidinethiol,1-(1-methylethyl)-
• CAS No: 36759-82-7
• MF: C₈H₁₇NS
• MW: 159.292280912399
• CID: 296459
• Update Time: 2024-01-27

3-Piperidinethiol,1-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinethiol,1-(1-methylethyl)-
• 1-Isopropyl-3-piperidinethiol
• 3-Piperidinethiol,1-(1-methylethyl)-(9CI)
• 3-Piperidinethiol, 1-(1-methylethyl)-

• Inchi： 1S/C8H17NS/c1-7(2)9-5-3-4-8(10)6-9/h7-8,10H,3-6H2,1-2H3
• InChI Key： IVARSBCMHRNJRH-UHFFFAOYSA-N
• SMILES： N1(C(C)C)CCCC(S)C1

Computed Properties

• Exact Mass: 159.10831
• Monoisotopic Mass: 159.108
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 4.2A^2

Experimental Properties

• Density: 0.96±0.1 g/cm3(Predicted)
• Boiling Point: 208.0±33.0 °C(Predicted)
• PSA: 3.24
• pka: 9.36±0.20(Predicted)